Cas no 1602029-79-7 (1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1602029-79-7
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 5977407
• PubChem ID: 116062775
• Update Time: 2025-08-03

1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide
• EN300-1292462
• 1602029-79-7

• Inchi： 1S/C10H8N4O2/c11-10(16)9-1-2-14(13-9)8-3-7(6-15)4-12-5-8/h1-6H,(H2,11,16)
• InChI Key： WLLORZFCSCTDHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C2C=NC=C(C=O)C=2)N=1)N

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.9Ų

Additional information on 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide

Introduction to 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide (CAS No. 1602029-79-7)

The compound 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide, identified by the CAS registry number CAS No. 1602029-79-7, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a pyrazole ring fused with a pyridine moiety and a formyl group, making it a promising candidate for drug discovery, material science, and synthetic chemistry.

Recent advancements in chemical synthesis have enabled the precise construction of complex heterocyclic compounds like 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide. The integration of the pyrazole ring with the pyridine system introduces intriguing electronic and steric properties, which are highly desirable in pharmaceutical applications. For instance, studies have shown that this compound exhibits potent biological activity, particularly in targeting specific enzymes and receptors involved in disease pathways.

In the context of drug development, the CAS No. 1602029-79-7 compound has garnered attention due to its ability to modulate key cellular processes. Researchers have explored its potential as an anti-inflammatory agent, where it demonstrates remarkable efficacy in reducing inflammatory markers in preclinical models. Additionally, its role as a kinase inhibitor has been investigated, highlighting its potential in cancer therapy.

Beyond pharmacological applications, the structural versatility of 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide makes it an attractive candidate for material science innovations. Its ability to form stable coordination complexes with metal ions has opened avenues for its use in catalysis and nanotechnology. Recent studies have utilized this compound as a ligand in metalloenzyme mimics, showcasing its potential in bio-inspired catalysis.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The incorporation of the formyl group at the 5-position of the pyridine ring is critical for achieving the desired biological activity. Researchers have optimized reaction conditions to ensure high yields and purity, making this compound accessible for large-scale studies.

In terms of chemical stability, CAS No. 1602029-79-7 exhibits remarkable resilience under various experimental conditions, which is essential for its practical applications. Its thermal stability and resistance to oxidative degradation make it suitable for long-term storage and use in diverse chemical environments.

The future prospects for 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide are vast and promising. Ongoing research is focused on enhancing its bioavailability and reducing potential side effects, which are critical factors for its transition from laboratory studies to clinical applications. Additionally, exploratory work is being conducted to evaluate its utility in other areas such as agrochemicals and diagnostics.

In conclusion, the compound 1-(5-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide, with its unique structure and versatile properties, represents a significant advancement in modern organic chemistry. Its potential applications span across multiple disciplines, making it a subject of intense scientific interest and investment.